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Compound of Interest

Compound Name: Asomate
CAS No.: 3586-60-5
Cat. No.: B121781
Get Quote
. J

A comprehensive review of the chemical properties, fungicidal activity, and toxicological profiles
of the organo-arsenic fungicide Asomate and the dithiocarbamate fungicide Ferbam.

This guide provides a detailed comparative analysis of two fungicides, Asomate and Ferbam,
for an audience of researchers, scientists, and drug development professionals. While Ferbam
remains a known, albeit increasingly restricted, fungicide, Asomate is a largely obsolete
organo-arsenic compound, presenting challenges in direct comparative modern studies. This
document synthesizes available historical and current data to offer a comprehensive overview.

Chemical and Physical Properties

Asomate and Ferbam belong to distinct chemical classes, which dictates their physical
properties and biological activity. Asomate is an organo-arsenic compound, while Ferbam is an
iron-containing dithiocarbamate.[1][2]
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Property Asomate Ferbam

Chemeal Name Arsenic Iron(l11)
tris(dimethyldithiocarbamate) tris(dimethyldithiocarbamate)

CAS Number 3586-60-5 14484-64-1

Molecular Formula CoH18AsSN3Se CoH18FeNsSe

Molecular Weight 435.57 g/mol 416.5 g/mol [3]

Appearance Yellow-green crystalline solid Dark brown to black powder|[3]

Solubility Insoluble in water Very slightly soluble in water[4]

Protective, Multi-site

Mode of Action Protective and Curative[1] o
inhibitor[5][6]

Fungicidal Performance and Efficacy

Direct comparative efficacy trials between Asomate and Ferbam are scarce due to the
obsolete status of Asomate. However, historical data and the known spectrum of activity for
each class of fungicide allow for a general comparison.

Asomate was historically used on a variety of crops, including apples, pears, and rice, to
control diseases such as powdery mildew, anthracnose, and scab.[1][7] Its dual protective and
curative action suggests it could inhibit fungal growth both before and after infection.

Ferbam is a broad-spectrum fungicide used to control a variety of fungal diseases on fruits,
vegetables, and ornamental crops.[4][8] It is known to be effective against diseases like apple
scab, cedar-apple rust, and brown rot.[8] Its multi-site mode of action makes the development
of resistance by fungal pathogens less likely.[6] However, a 2021 EPA memorandum noted
Ferbam's low efficacy in some applications, leading to recommendations for its use in tank
mixes.[6]

Mechanism of Action

The distinct chemical nature of Asomate and Ferbam results in different mechanisms of
fungicidal action.
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Asomate (Organo-arsenic Fungicide): The precise biochemical mechanism of Asomate is not
well-documented in recent literature. However, the toxicity of arsenic compounds, in general, is
attributed to their ability to interact with sulfhydryl groups of enzymes, leading to enzyme
inhibition and disruption of cellular metabolism.[9] Trivalent arsenic, which is likely relevant to
Asomate’'s activity, is known to uncouple oxidative phosphorylation and form complexes with
sulfhydryl-containing enzymes.[9] This disruption of critical enzymatic processes is the likely
basis for its fungicidal effect.

Ferbam (Dithiocarbamate Fungicide): Ferbam, like other dithiocarbamates, has a multi-site
mode of action.[4][6] This means it interferes with multiple biochemical processes within the
fungal cell. The primary mechanism is believed to be the chelation of metal-containing
enzymes and the inactivation of sulfhydryl (-SH) groups in amino acids and enzymes.[10] This
broad-based disruption of enzymatic function makes it difficult for fungi to develop resistance.
The dithiocarbamate molecule can be metabolized to isothiocyanates, which are also reactive
towards vital thiol compounds in the fungal cell.

Below is a conceptual diagram illustrating the multi-site inhibitory action of Ferbam on a fungal
cell.
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Conceptual diagram of Ferbam's multi-site inhibitory action.

Experimental Protocols
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Detailed experimental protocols for Asomate are not readily available in contemporary
scientific literature. However, protocols for the analysis of dithiocarbamates like Ferbam are
well-established.

Residue Analysis of Ferbam

A common method for the analysis of Ferbam and other dithiocarbamate residues involves the
acid hydrolysis of the fungicide to evolve carbon disulfide (CSz), which is then quantified by gas
chromatography (GC).[11][12]

Protocol: Carbon Disulfide Evolution Method for Ferbam Residue Analysis

o Sample Preparation: A known weight of the sample matrix (e.qg., fruit, vegetable) is
homogenized.

o Acid Hydrolysis: The homogenized sample is placed in a reaction flask with a solution of
stannous chloride in hydrochloric acid. The flask is sealed and heated (e.g., 100°C) to
facilitate the decomposition of Ferbam to CS2.[11][12]

o CS:2 Trapping: The evolved CS:z gas is purged from the reaction flask with an inert gas and
trapped in a solvent such as isooctane.[13]

e Gas Chromatography (GC) Analysis: An aliquot of the isooctane containing the trapped CS:2
is injected into a gas chromatograph equipped with a suitable detector, such as a mass
spectrometer (MS) or an electron capture detector (ECD), for quantification.[5][11][14]

e Quantification: The amount of CS2 detected is used to calculate the original concentration of
Ferbam in the sample, using a conversion factor based on their molecular weights.

The workflow for this analytical method is illustrated below.
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Workflow for Ferbam residue analysis via CS:z evolution.

Analysis of Asomate

Specific, validated analytical methods for Asomate are not prevalent in recent literature.
However, being an organo-arsenic compound, its analysis would likely involve methods for total
arsenic determination or speciation analysis. A general approach would involve acid digestion
of the sample to break down the organic matrix and convert the arsenic to a measurable form,
followed by analysis using techniques such as atomic absorption spectrometry (AAS) or
inductively coupled plasma mass spectrometry (ICP-MS).

Toxicology and Environmental Fate

Both Asomate and Ferbam present toxicological and environmental concerns, though the
nature and extent of these differ.
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Asomate: As an organo-arsenic compound, Asomate is considered highly toxic to mammals if
ingested.[1] The toxicity of arsenic is well-documented, with potential for both acute and chronic
health effects.[9][15] Little information is available on the specific environmental fate and
ecotoxicity of Asomate, but its use has been largely discontinued due to these concerns.[1]

Ferbam: Ferbam has low acute mammalian toxicity.[2] However, it is recognized as a skin and
eye irritant.[16] Concerns have been raised about its potential for reproductive and
developmental effects, as well as neurotoxicity.[17] Environmentally, Ferbam is considered
moderately toxic to birds and bees, and highly toxic to fish.[2] It is not considered to be
persistent in soil or water systems.[2]

ToxicologicallEnvironment

Asomate Ferbam
al Aspect
Acute Mammalian Toxicity High (if ingested)[1] Low[2]
Skin/eye irritation, potential
Primary Health Concerns Arsenic toxicity[9][15] reproductive/developmental
effects, neurotoxicity[16][17]
o Limited data, but expected to Moderately toxic to birds/bees,
Ecotoxicity ) . ) ] ]
be high due to arsenic content highly toxic to fish[2]
) ) o Not persistent in soil or
Environmental Persistence Limited data
water[2]
Conclusion

The comparative analysis of Asomate and Ferbam reveals two fungicides with distinct
chemical properties, mechanisms of action, and toxicological profiles. Ferbam, a
dithiocarbamate, functions as a multi-site, protective fungicide with a lower risk of resistance
development but with noted ecotoxicological effects, particularly towards aquatic life. Asomate,
an obsolete organo-arsenic compound, possessed both protective and curative action but has
been phased out due to the inherent high toxicity of arsenic.

For researchers and drug development professionals, the study of these two compounds offers
insights into different strategies for fungal control. The multi-site inhibition of Ferbam represents
a durable approach to combating fungicide resistance. The case of Asomate, on the other
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hand, serves as a historical example of the trade-offs between efficacy and toxicity, highlighting
the importance of developing target-specific and environmentally benign fungicidal agents. The
lack of detailed modern data on Asomate underscores the challenges in evaluating the
historical context of pesticide use and its evolution.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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